Cas no 167882-66-8 (24,25,26-Trinoroleana-1,3,5(10),7-tetraen-29-oicacid, 2,3-dihydroxy-9,13-dimethyl-6-oxo-, (9b,13a,14b,20a)-)

• Product Name: 24,25,26-Trinoroleana-1,3,5(10),7-tetraen-29-oicacid, 2,3-dihydroxy-9,13-dimethyl-6-oxo-, (9b,13a,14b,20a)-
• CAS No: 167882-66-8
• MF: C₂₉H₃₈O₅
• MW: 466.60902929306
• CID: 150478
• PubChem ID: 10096097
• Update Time: 2025-04-19

24,25,26-Trinoroleana-1,3,5(10),7-tetraen-29-oicacid, 2,3-dihydroxy-9,13-dimethyl-6-oxo-, (9b,13a,14b,20a)- Chemical and Physical Properties

Names and Identifiers

• 24,25,26-Trinoroleana-1,3,5(10),7-tetraen-29-oicacid, 2,3-dihydroxy-9,13-dimethyl-6-oxo-, (9b,13a,14b,20a)-
• Wilforol A
• (-)-Wilforol A
• 2-Picenecarboxylic acid, 1,2,3,4,4a,5,6,6a,8,12b,13,14,14a,14b-tetradecahydro-10,11-dihydroxy-2,4a,6a,9,12b,14a-hexamethyl-8-oxo-,[2R-(2a,4ab,6ab,12bb,14aa,14bb)]-
• 2-Picenecarboxylic acid,1,2,3,4,4a,5,6,6a,8,12b,13,14,14a,14b-tetradecahydro-10,11-dihydroxy-2,4a,6a,9,12b,14a-hexamethyl-8-oxo-,(2R,4aS,6aS,12bR,14aS,14bR)-
• D:A-Friedo-24-noroleana-1,3,5(10),7-tetraen-29-oicacid, 2,3-dihydroxy-6-oxo-, (20a)-
• (9beta,13alpha,14beta,20alpha)-2,3-Dihydroxy-9,13-dimethyl-6-oxo-24,25,26-trinoroleana-1,3,5(10),7-tetraen-29-oic acid
• FS-7490
• CHEBI:132378
• (2R,4aS,6aR,6aS,14aS,14bR)-10,11-dihydroxy-2,4a,6a,6a,9,14a-hexamethyl-8-oxo-1,3,4,5,6,13,14,14b-octahydropicene-2-carboxylic acid
• HY-N8879
• BDBM50524691
• (2R,4aS,6aS,12bR,14aS,14bR)-10,11-dihydroxy-2,4a,6a,9,12b,14a-hexamethyl-8-oxo-1,2,3,4,4a,5,6,6a,8,12b,13,14,14a,14b-tetradecahydropicene-2-carboxylic acid
• DTXSID501317344
• AKOS040762506
• CHEMBL4207143
• CS-0149287
• 167882-66-8
• SCHEMBL21291521

• Inchi： 1S/C29H38O5/c1-16-22-17(13-19(31)23(16)32)27(4)10-12-29(6)21-15-26(3,24(33)34)8-7-25(21,2)9-11-28(29,5)20(27)14-18(22)30/h13-14,21,31-32H,7-12,15H2,1-6H3,(H,33,34)/t21-,25-,26-,27+,28-,29+/m1/s1
• InChI Key： MIQDJLKXHZPMHH-CPISFEQASA-N
• SMILES： OC([C@]1(C)CC[C@]2(C)CC[C@]3(C)C4=CC(C5C(C)=C(C(=CC=5[C@]4(C)CC[C@@]3(C)[C@@H]2C1)O)O)=O)=O

Computed Properties

• Exact Mass: 466.27192431g/mol
• Monoisotopic Mass: 466.27192431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 1
• Complexity: 956
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 94.8Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.26±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (7.0E-4 g/L) (25 ºC),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrenes and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives